3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(2-ethoxyphenyl)propanamide

• IUPAC Name: 3-(1,3-dioxoisoindol-2-yl)-N-(2-ethoxyphenyl)propanamide
• InChI: InChI=1S/C19H18N2O4/c1-2-25-16-10-6-5-9-15(16)20-17(22)11-12-21-18(23)13-7-3-4-8-14(13)19(21)24/h3-10H,2,11-12H2,1H3,(H,20,22)
• InChI Key: GPAUTQVPLIAENC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CCN2C(=O)C3=CC=CC=C3C2=O
• Molecular Formula: C19H18N2O4
• Molecular Weight: 338.4 g/mol

Description

This compound is a phthalimide derivative characterized by a 1,3-dioxoisoindole core linked to a propanamide chain substituted with a 2-ethoxyphenyl group. Its molecular formula is C19H18N2O4 (assuming structural similarity to ), with a molecular weight of approximately 324.38 g/mol. The ethoxyphenyl group contributes to its lipophilicity (logP ~2.93), while the phthalimide core may confer biological activity through interactions with protein targets, such as cyclooxygenases or hemoglobin modifiers.

Comparison with Similar Compounds

Key Research Findings

• SCD Therapeutics : Nitrate-containing analogs (C1–C6) show promise but require mutagenicity optimization. The target compound’s lack of nitrate may position it as a safer alternative if efficacy is retained.
• Neuroactive Potential: Phthalimide-GABA hybrids (e.g., 4-(1,3-dioxoisoindol-2-yl)-N-phenylbutanamides) demonstrate anticonvulsant activity, suggesting the target compound’s ethoxyphenyl group could modulate CNS penetration.